N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide

• IUPAC Name: N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C18H16ClN3OS2/c19-15-9-5-4-8-14(15)12-24-18-22-21-17(25-18)20-16(23)11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21,23)
• InChI Key: DTQNNNYOAWNDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=NN=C(S2)SCC3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3OS2
• Molecular Weight: 389.9 g/mol

Description

N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Activity

Compounds incorporating the 1,3,4-thiadiazole moiety, including derivatives of N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide, have been synthesized and evaluated for their potential as anticancer agents. A study highlighted the synthesis of novel pharmacophores containing the thiazole moiety, showing promising results against Hepatocellular carcinoma cell lines (HepG-2), with certain compounds demonstrating significant inhibition of cancer cell growth (Gomha et al., 2017). Additionally, the synthesis of 1,1-dialkylindolium-2-thiolates via base-induced transformation of thiadiazole derivatives underlines the versatility of this chemical framework in generating compounds with potential biological activities, including anticancer properties (Androsov, 2008).

Antimicrobial Agents

The synthesis of 2-phenylamino-thiazole derivatives has demonstrated antimicrobial activity against a range of pathogenic strains. Some synthesized molecules were found to be more potent than reference drugs, particularly against Gram-positive bacterial strains, with certain compounds exhibiting significant growth inhibitory effects (Bikobo et al., 2017). This suggests the potential of N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide derivatives in antimicrobial therapy.

Fluorescence Applications

The synthesis and evaluation of N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles revealed excellent photophysical properties, including large Stokes shifts, solid-state fluorescence, and aggregation-induced emission effect (AIEE). These properties suggest applications in fluorescence imaging and as fluorescent probes for various biological studies (Zhang et al., 2017).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups have shown promising nematocidal activities against Bursaphelenchus xylophilus. Some compounds exhibited significant mortality rates, suggesting the potential of these derivatives in developing new nematicides (Liu et al., 2022).